Cas no 57464-71-8 (1,2-Benzenediol, 4-[2-(butylpropylamino)ethyl]-, hydrochloride)

• Product Name: 1,2-Benzenediol, 4-[2-(butylpropylamino)ethyl]-, hydrochloride
• CAS No: 57464-71-8
• MF: C₁₅H₂₆ClNO₂
• MW: 287.825443744659
• CID: 345282
• PubChem ID: 3044548
• Update Time: 2025-04-19

1,2-Benzenediol, 4-[2-(butylpropylamino)ethyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-[2-(butylpropylamino)ethyl]-, hydrochloride
• 4-[2-[butyl(propyl)amino]ethyl]benzene-1,2-diol,hydrochloride
• 4-{2-[butyl(propyl)amino]ethyl}benzene-1,2-diol
• 4-{2-[butyl(propyl)amino]ethyl}benzene-1,2-diol hydrochloride
• N-n-Propyl-N-n-butyl-beta-(3,4-dihydroxyphenyl)ethylamine hydrochloride
• N-n-Propyl-N-n-butyldopamine hydrochloride
• PBDA
• Propylbutyldopamine hydrochloride
• N-Butyl-N-propyldopamine hydrochloride
• 4-(2-N-n-Propyl-N-n-butylaminoethyl)-1,2-benzenediol hydrochloride
• Pyrocatechol, 4-(2-(butyl-propylamino)ethyl)-, hydrochloride
• CHEMBL3245323
• N-Propyl-N-butyl-beta-(3,4-dihydroxyphenyl)ethylamine hydrochloride
• 4-(2-(N-Butyl-N-propylamino)ethyl)pyrocatechol hydrochloride
• 57464-71-8
• DTXSID90206079

• Inchi： 1S/C15H25NO2.ClH/c1-3-5-10-16(9-4-2)11-8-13-6-7-14(17)15(18)12-13;/h6-7,12,17-18H,3-5,8-11H2,1-2H3;1H
• InChI Key： YLUQSOLEVPXPIR-UHFFFAOYSA-N
• SMILES： Cl.OC1=C(C=CC(=C1)CCN(CCC)CCCC)O

Computed Properties

• Exact Mass: 287.1652068g/mol
• Monoisotopic Mass: 287.1652068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų